Cas no 842116-97-6 (2-chloro-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2-chloro-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 842116-97-6
• MF: C₁₆H₁₃ClN₂OS
• MW: 316.805221319199
• CID: 6408380
• PubChem ID: 2996251
• Update Time: 2025-05-25

2-chloro-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• Benzamide, 2-chloro-N-(4,7-dimethyl-2-benzothiazolyl)-
• 2-chloro-N-(4,7-dimethylbenzo[d]thiazol-2-yl)benzamide
• 842116-97-6
• AKOS000463822
• F1813-0063

• Inchi： 1S/C16H13ClN2OS/c1-9-7-8-10(2)14-13(9)18-16(21-14)19-15(20)11-5-3-4-6-12(11)17/h3-8H,1-2H3,(H,18,19,20)
• InChI Key： IOJRLQXCOFWZJZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=NC2C(C)=CC=C(C)C=2S1)=O

Computed Properties

• Exact Mass: 316.044
• Monoisotopic Mass: 316.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• pka: 8.65±0.70(Predicted)

Additional information on 2-chloro-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide

2-Chloro-N-(4,7-Dimethyl-1,3-Benzothiazol-2-Yl)Benzamide: A Comprehensive Overview

2-Chloro-N-(4,7-Dimethyl-1,3-Benzothiazol-2-Yl)Benzamide (CAS No. 842116-97-6) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their potential applications in drug development and material science. The molecule's structure consists of a benzamide core with a chloro substituent and a 4,7-dimethylbenzothiazole moiety, making it a versatile compound with diverse functional groups that can be exploited for various purposes.

The benzothiazole ring system is a key structural feature of this compound. Benzothiazoles are known for their aromatic stability and ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic substitution. The presence of the chloro group on the benzene ring further enhances the compound's reactivity, making it a valuable substrate for further functionalization. Recent studies have explored the use of such chlorinated benzamides in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of 2-Chloro-N-(4,7-Dimethyl-1,3-Benzothiazol-2-Yl)Benzamide is its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo various transformations to yield derivatives with enhanced biological activity. For instance, substitution reactions at the chloro position have been utilized to introduce bioisosteric groups that improve pharmacokinetic properties such as solubility and bioavailability. These findings highlight the importance of this compound as a building block in medicinal chemistry.

In addition to its role in drug discovery, this compound has also been investigated for its applications in materials science. The combination of the benzamide and benzothiazole moieties imparts unique electronic properties to the molecule, making it a candidate for use in organic electronics. Recent studies have explored its potential as an electron transport material in organic light-emitting diodes (OLEDs), where its ability to facilitate charge transfer could enhance device performance.

The synthesis of 2-Chloro-N-(4,7-Dimethyl-1,3-Benzothiazol-2-Yl)Benzamide involves a multi-step process that typically begins with the preparation of the benzothiazole derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the chloro group and amide functionality. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to develop more efficient and environmentally friendly synthetic routes.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry and electronic structure, which are critical for understanding its reactivity and potential applications.

In conclusion, 2-Chloro-N-(4,7-Dimethyl-1,3-Benzothiazol-2-Yl)Benzamide (CAS No. 842116-97-6) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop novel compounds with tailored properties. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge is likely to grow even further.